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Efficacy and Safety Profile of Capmatinib

The tables below summarize key efficacy and safety data for capmatinib from both clinical trials and real-

world observations, providing a direct comparison of its performance across different patient settings.

Table 1: Efficacy of Capmatinib in METex14-Mutated NSCLC

Patient
Population

Data
Source

Sample
Size (n)

Objective
Response Rate
(ORR)

Median
Progression-Free
Survival (mPFS)

Median
Overall
Survival
(mOS)

Treatment-
naïve

Clinical

Trial [1]
[2]

N/A 68% 12.4 months Not Reached

in Trial

Treatment-
naïve

Real-
World [2]

81 (total
cohort)

68% 10.6 months 18.2 months
(Whole cohort)

Pretreated Clinical
Trial [1]

[2]

N/A 44% - 41% 5.4 - 9.7 months N/A
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Patient
Population

Data
Source

Sample
Size (n)

Objective
Response Rate
(ORR)

Median
Progression-Free
Survival (mPFS)

Median
Overall
Survival
(mOS)

Pretreated Real-

World [2]

81 (total

cohort)

50% 9.1 months 18.2 months

(Whole cohort)

Table 2: Safety and Tolerability of Capmatinib

Safety
Aspect

Common
Adverse Events
(All Grades)

Common Grade ≥ 3
Adverse Events

Key Demographic or Dosage
Findings

Clinical
Trial Data

Peripheral edema,

nausea, vomiting
[1]

N/A N/A

Real-
World
Data

Peripheral edema,
elevated

creatinine, nausea
[2]

Peripheral edema (13%),
elevated creatinine (4%),

elevated liver enzymes
(3%) [2]

Higher hepatotoxicity risk in females
(especially with ICIs); renal impairment

more common with doses >400mg and
in Asians [1]

Key Experimental Protocols for Data Collection

Understanding the methodologies behind this data is crucial for interpretation. Here are the protocols from

the key studies cited:

GEOMETRY Mono-1 Trial (Phase II Clinical Trial): This was a non-randomized, open-label,
multicenter, multicohort study [2]. Its primary objective was to evaluate the efficacy of capmatinib in

adults with advanced METex14-mutated NSCLC. Patients received capmatinib orally at 400 mg twice
daily. The primary endpoint was overall response rate (ORR) as assessed by a blinded independent

review committee according to RECIST v1.1 criteria [2].
Real-World RECAP Study: This was a retrospective, non-interventional, multicenter analysis of

patients treated with capmatinib within an early access program (EAP) [2]. It included patients with
advanced METex14-mutated NSCLC who received at least one dose of capmatinib outside a clinical
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trial. Tumor response was evaluated in routine clinical practice using CT or MRI, and assessed per

RECIST v1.1 by the treating physicians. Data on adverse events were collected from medical records
[2].

FAERS Pharmacovigilance Study: This analysis involved data mining of the FDA Adverse Event
Reporting System (FAERS) [1]. Researchers extracted all reports where capmatinib was listed as

the "primary suspected" drug. They then used multiple statistical disproportionality analysis methods
to detect signals of capmatinib-associated adverse events, comparing their frequency to the

background rate of reports for all other drugs in the database [1].

Mechanism of Action and Resistance

Capmatinib is a potent and highly selective inhibitor of the MET tyrosine kinase. The following diagram

illustrates its mechanism and a key resistance pathway under investigation.
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Diagram: MET Signaling Pathway and Targeted Inhibition. This diagram shows that binding of

Hepatocyte Growth Factor (HGF) to the MET receptor (encoded by a gene where METex14 is a key

oncogenic mutation) activates downstream signaling cascades driving cancer progression [3]. Capmatinib

directly inhibits MET. Research shows that hyperactivation of the MAPK pathway (a key downstream

signaling arm) can cause resistance to MET inhibitors like capmatinib, which is being addressed in clinical

trials by combining capmatinib with the MEK inhibitor trametinib [3].

Conclusion and Research Context
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Real-world data generally confirms the strong efficacy observed in clinical trials, with a notably

high and consistent ORR of 68% in treatment-naïve patients [2].
Capmatinib demonstrates significant activity against brain metastases, an important clinical

challenge. One real-world study reported an intracranial ORR of 46% in patients with measurable
brain metastases [2].

Real-world evidence has uncovered new safety signals not fully captured in the controlled trial
environment, such as dysphagia, deafness, and vocal cord paralysis, enhancing the understanding of

its safety profile [1].
Research is actively exploring combination therapies to overcome resistance, such as

simultaneously targeting MET and MEK (with trametinib) or MET and EGFR (with osimertinib) [3] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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